8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione

• IUPAC Name: 6-(2-chlorophenyl)-2-(3-hydroxypropyl)-4-methyl-7-phenylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C23H20ClN5O3/c1-26-20-19(21(31)27(23(26)32)12-7-13-30)28-14-18(15-8-3-2-4-9-15)29(22(28)25-20)17-11-6-5-10-16(17)24/h2-6,8-11,14,30H,7,12-13H2,1H3
• InChI Key: LYZPOEBPXDHZJZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)CCCO)N3C=C(N(C3=N2)C4=CC=CC=C4Cl)C5=CC=CC=C5
• Molecular Formula: C23H20ClN5O3
• Molecular Weight: 449.9 g/mol
• CAS No.: 896299-67-5

Description

8-(2-chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C23H20ClN5O3 and its molecular weight is 449.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The compound 8-(2-Chlorophenyl)-3-(3-hydroxypropyl)-1-methyl-7-phenyl-1,3,5-trihydro-4-imidazolino[1,2-h]purine-2,4-dione, due to its complex structure, is involved in a wide range of chemical reactions and synthesis processes. For example, it has been found that similar imidazolino purine derivatives can be synthesized via intramolecular alkylation processes, contributing to the field of medicinal chemistry and drug design by offering new scaffolds for pharmacological activity exploration (Simo, Rybár, & Alföldi, 1998). Additionally, spectral and photophysical properties of related imidazo purine derivatives have been studied, revealing their potential in biochemical applications due to their unique fluorescence behavior, which could be utilized in the development of diagnostic tools or as molecular probes (Wenska, Koput, Insińska-Rak, Golankiewicz, Goslinski, & Ostrowski, 2004).

Molecular Interaction Studies

The interaction of similar compounds with biological targets has been a subject of research to understand their binding mechanisms and potential therapeutic applications. For instance, studies on substituted imidazolidine-2,4-dione derivatives have provided insights into their selective inhibition of human heart chymase, revealing the importance of hydrophobic interactions and hydrogen bonding in their activity, which could be informative for the design of novel cardiovascular therapeutics (Niwata, Fukami, Sumida, Ito, Kakutani, Saitoh, Suzuki, Imoto, Shibata, Imajo, Kiso, Tanaka, Nakazato, Ishihara, Takai, Yamamoto, Shiota, Miyazaki, Okunishi, Kinoshita, Urata, & Arakawa, 1997).